molecular formula C20H18N4O2S B2702915 N-(2-(1H-indol-3-yl)ethyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide CAS No. 1251546-84-5

N-(2-(1H-indol-3-yl)ethyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide

Cat. No. B2702915
CAS RN: 1251546-84-5
M. Wt: 378.45
InChI Key: GLGUBGAEFFVGPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-(2-(1H-indol-3-yl)ethyl)-2-(6-methoxynaphthalen-2-yl)propanamide” was obtained in high yield in the reaction between tryptamine and naproxen . Another similar compound, “N-[2-(1H-Indol-3-yl)ethyl]-2-(4-isobutylphenyl)propanamide”, was prepared by reaction between tryptamine and ibuprofen .


Synthesis Analysis

The synthesis of these similar compounds involved the use of N, N’-dicyclohexylcarbodiimide (DCC) as a “dehydrating” reagent. DCC is commonly used for the preparation of esters, amides, or anhydrides .


Molecular Structure Analysis

The structure of these similar compounds was determined by nuclear magnetic resonance (NMR) (1H-NMR and 13C-NMR), UV, IR, and mass spectral data .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these similar compounds typically involve the coupling between amines and carboxylic acids mediated by DCC .

Scientific Research Applications

Synthesis and Biological Applications

Antiallergic Agents : Research on N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides has shown significant antiallergic properties, with certain compounds exhibiting considerable potency in inhibiting histamine release and IL-4 production in guinea pig peritoneal mast cells. These findings suggest potential applications in developing new antiallergic therapeutic agents (Menciu et al., 1999).

Antimicrobial and Antifungal Activities : The synthesis of novel indolin-1-yl-N-aryl acetamide derivatives has been explored, with some compounds showing promising antibacterial and antifungal activities. This indicates the potential for developing new antimicrobial agents targeting various pathogenic microorganisms (Debnath & Ganguly, 2015).

Antiinflammatory and Analgesic Activities : Synthesis of pyrimidine derivatives has been studied for their potential anti-inflammatory and analgesic effects. Certain compounds have demonstrated activities comparable to standard drugs, highlighting their potential as new therapeutic agents for treating inflammation and pain (Sondhi et al., 2009).

Antitumor Agents : Investigations into dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) have led to the synthesis of compounds with potent antitumor properties. These studies provide a foundation for developing new anticancer drugs with improved efficacy and a broader spectrum of action (Gangjee et al., 2009).

Mechanism of Action

properties

IUPAC Name

N-[2-(1H-indol-3-yl)ethyl]-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N4O2S/c25-19(21-8-7-14-11-22-16-5-2-1-4-15(14)16)12-24-13-23-17(10-20(24)26)18-6-3-9-27-18/h1-6,9-11,13,22H,7-8,12H2,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLGUBGAEFFVGPM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CN3C=NC(=CC3=O)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(1H-indol-3-yl)ethyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.